2-(2-chloro-3-pyridinyl)-1-(3,4-dichlorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazole

• IUPAC Name: 2-(2-chloropyridin-3-yl)-1-[(3,4-dichlorophenyl)methyl]-5,6-dimethylbenzimidazole
• InChI: InChI=1S/C21H16Cl3N3/c1-12-8-18-19(9-13(12)2)27(11-14-5-6-16(22)17(23)10-14)21(26-18)15-4-3-7-25-20(15)24/h3-10H,11H2,1-2H3
• InChI Key: KGSNRHUZCBBGBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C(=N2)C3=C(N=CC=C3)Cl)CC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C21H16Cl3N3
• Molecular Weight: 416.7 g/mol

Description

2-(2-chloro-3-pyridinyl)-1-(3,4-dichlorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazole is a useful research compound. Its molecular formula is C21H16Cl3N3 and its molecular weight is 416.73. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Green Chemistry

Benzimidazole derivatives are synthesized using diverse methods, emphasizing green chemistry principles to enhance reaction efficiencies and minimize environmental impact. For instance, the synthesis of related compounds involves modified approaches to create intermediates used in medicinal chemistry, showcasing improvements in atom economy, reaction mass efficiency, and reduced waste generation (Rohidas Gilbile et al., 2017).

Medicinal Chemistry Applications

Benzimidazole cores are pivotal in medicinal chemistry due to their biological activities. They serve as key motifs in drugs targeting gastroesophageal reflux disease (GERD), ulcers, and other acid-related disorders. Their versatility extends to antiviral, antimicrobial, and anticancer activities, with derivatives synthesized for specific therapeutic targets. For example, novel erythrofuranosyl imidazo[1,2-a]pyridine C-nucleosides exhibit significant activity against human cytomegalovirus, highlighting the therapeutic potential of these compounds (K. Gudmundsson et al., 2003).

Material Science and Chemical Properties

The physicochemical properties of benzimidazole derivatives, such as fluorescence and solvatochromic effects, are investigated for applications in material science. These properties are influenced by substituents on the benzimidazole ring and the solvent environment, indicating their potential in developing fluorescent materials and sensors (G. Verdasco et al., 1995).